Cas no 2229213-29-8 (tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate
• CAS No: 2229213-29-8
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 6233609
• PubChem ID: 165859650
• Update Time: 2025-10-31

tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate
• EN300-1888819
• 2229213-29-8
• tert-butyl N-[1-(sulfamoylmethyl)cyclobutyl]carbamate

• Inchi： 1S/C10H20N2O4S/c1-9(2,3)16-8(13)12-10(5-4-6-10)7-17(11,14)15/h4-7H2,1-3H3,(H,12,13)(H2,11,14,15)
• InChI Key： WXGRHXKOXPGTSL-UHFFFAOYSA-N
• SMILES： S(CC1(CCC1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate

Introduction to Tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate (CAS No. 2229213-29-8)

Tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229213-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, characterized by the presence of a carbamate functional group, which is widely utilized in medicinal chemistry for its versatile reactivity and biological properties. The structural motif of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate incorporates a cyclobutyl ring substituted with a sulfamoyl group, further enhanced by a tert-butyl moiety at the nitrogen position. Such structural features contribute to its unique chemical and pharmacological profile, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and functional group modifications. The introduction of the sulfamoyl group at the 1-position of the cyclobutyl ring introduces a polar and acidic character to the molecule, which can influence its solubility, binding affinity, and metabolic stability. Additionally, the tert-butyl group at the nitrogen atom provides steric hindrance, potentially affecting both the reactivity and selectivity of subsequent chemical modifications. These structural features make tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate an intriguing scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for developing therapeutic agents. The sulfamoyl moiety further enhances the pharmacological potential by contributing to hydrogen bonding interactions and modulating electronic properties. Studies have shown that sulfamoylated derivatives often exhibit enhanced binding affinity to target proteins, which is crucial for achieving high efficacy in drug design.

One of the most compelling aspects of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases, proteases, and other hydrolases play critical roles in numerous biological pathways, and their inhibition is often necessary for treating various diseases. The structural framework of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate provides a unique platform for designing inhibitors that can selectively interact with these enzymes. For instance, the sulfamoyl group can mimic the transition state or substrate structure of enzymatic reactions, thereby facilitating tight binding and potent inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate with target proteins with high accuracy. These computational studies have revealed that the compound can effectively occupy binding pockets in enzymes such as cyclooxygenases (COX) and carbonic anhydrases (CA), which are implicated in inflammatory responses and acid-base homeostasis, respectively. By understanding these interactions at a molecular level, chemists can optimize the structure of tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate to improve its potency, selectivity, and pharmacokinetic properties.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse scaffolds in drug discovery programs. Compounds like tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate offer unique chemical features that can be exploited to develop next-generation therapeutics with improved efficacy and reduced side effects. The cyclobutyl ring provides rigidity to the molecule, which can enhance binding stability to biological targets. Meanwhile, the sulfamoyl group introduces polarity and acidity, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

In addition to its potential as an enzyme inhibitor, tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate may also serve as a key intermediate in synthesizing more complex bioactive molecules. Its versatile functional groups allow for further derivatization through reactions such as nucleophilic aromatic substitution, reduction reactions, or coupling strategies with other heterocycles or functionalized aromatic compounds. This flexibility makes it a valuable building block for medicinal chemists seeking to explore new chemical spaces.

The synthesis of derivatives from tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate has been optimized to ensure high yields and purity using modern synthetic techniques. Transition metal-catalyzed reactions have been particularly useful in constructing complex carbon-carbon bonds efficiently. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste generation and improve sustainability. These advancements not only enhance the efficiency of producing tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate but also align with global efforts toward environmentally responsible chemical manufacturing.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like tert-butyl N-1-(sulfamoylmethyl)cyclobutylcarbamate will continue to play a pivotal role in drug discovery efforts. Their unique structural features offer opportunities for designing innovative therapeutics that address unmet medical needs. By leveraging cutting-edge synthetic methodologies coupled with advanced computational tools, scientists are poised to unlock the full potential of this compound class.